Cas no 1932351-63-7 ((2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid)

• Product Name: (2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid
• CAS No: 1932351-63-7
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD32864174
• CID: 5182359
• Update Time: 2026-03-05

(2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid

• MDL： MFCD32864174
• Inchi： 1S/C6H8F3NO2/c7-6(8,9)4-3(5(11)12)1-2-10-4/h3-4,10H,1-2H2,(H,11,12)/t3-,4+/m0/s1
• InChI Key： ZNSRLKAYJUJFGW-IUYQGCFVSA-N
• SMILES： N1CC[C@H](C(O)=O)[C@@H]1C(F)(F)F

Additional information on (2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid

Comprehensive Overview of (2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid (CAS No. 1932351-63-7)

(2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid (CAS No. 1932351-63-7) is a chiral pyrrolidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and carboxylic acid functionality, has garnered attention due to its unique structural features and potential bioactivity. Researchers are increasingly exploring its role as a building block in drug discovery, particularly in the development of small molecule inhibitors and protease-targeted therapeutics.

The stereochemistry of (2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid is critical for its biological interactions. The (2R,3S) configuration ensures optimal binding affinity to specific enzyme active sites, making it a valuable scaffold for medicinal chemistry. Recent studies highlight its utility in designing CF3-containing bioactive molecules, a trending topic in drug development due to the enhanced metabolic stability and lipophilicity imparted by the trifluoromethyl group.

In the context of green chemistry and sustainable synthesis, (2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid has been investigated for its potential in catalysis and asymmetric synthesis. The demand for chiral auxiliaries and enantioselective catalysts has grown, aligning with industry efforts to reduce waste and improve efficiency. This compound’s versatility positions it as a candidate for organocatalysis applications, a hot topic in academic and industrial research.

From a commercial perspective, (2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid is available through specialized chemical suppliers and custom synthesis providers. Its high purity and strict quality control are essential for reproducibility in research. Frequently searched terms like "buy (2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid" and "CAS 1932351-63-7 suppliers" reflect market interest. Additionally, questions about its storage conditions, solubility, and handling protocols are common among end-users.

The compound’s relevance extends to computational chemistry and AI-driven drug design, where its structural motifs are analyzed for molecular docking and virtual screening. With the rise of machine learning in chemical research, (2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid serves as a test case for predicting ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This intersection of cheminformatics and experimental validation is a key focus area for modern researchers.

In summary, (2R,3S)-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid (CAS No. 1932351-63-7) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and catalysis. Its chiral purity, functional group diversity, and compatibility with sustainable practices make it a standout choice for innovative research. As the scientific community continues to explore its potential, this compound remains a cornerstone in the advancement of precision chemistry.